Cas no 845866-52-6 (1-bromo-3-[(4-fluorobenzyl)oxy]benzene)

• Product Name: 1-bromo-3-[(4-fluorobenzyl)oxy]benzene
• CAS No: 845866-52-6
• MF: C₁₃H₁₀BrFO
• MW: 281.120306491852
• MDL: MFCD06411657
• CID: 3158589
• PubChem ID: 2758970
• Update Time: 2025-04-21

1-bromo-3-[(4-fluorobenzyl)oxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-[(4-fluorobenzyl)oxy]benzene
• 1-bromo-3-[(4-fluorophenyl)methoxy]benzene
• 1-bromo-3-(4-fluorobenzyloxy)benzene
• 3-(4-fluorobenzyloxy)bromobenzene
• 1-Bromo-3-((4-fluorobenzyl)oxy)benzene
• 845866-52-6
• FS-4347
• 1-Bromo-3-((4-fluorophenyl)methoxy)benzene
• CHEMBL4170537
• 3-bromophenyl-(4-fluorobenzyl)ether
• DTXSID20374573
• 3-(4-Fluorobenzyloxy)-bromobenzene
• AKOS000202092

• MDL： MFCD06411657
• Inchi： 1S/C13H10BrFO/c14-11-2-1-3-13(8-11)16-9-10-4-6-12(15)7-5-10/h1-8H,9H2
• InChI Key： XDWVGNILIVLUOR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 279.99000
• Monoisotopic Mass: 279.98991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 4.16720